![molecular formula C10H22N4O8PS- B238590 4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate CAS No. 137718-15-1](/img/structure/B238590.png)
4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate (ECGP) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ECGP belongs to the family of guanidino compounds, which are known to play essential roles in various physiological processes, including energy metabolism, protein synthesis, and neurotransmitter regulation.
Mechanism of Action
The mechanism of action of 4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate is not fully understood. However, it is believed to act by regulating the activity of enzymes involved in energy metabolism, such as creatine kinase and adenylate kinase. This compound may also act as an antioxidant and protect against oxidative stress-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to improve glucose metabolism, increase insulin sensitivity, and reduce oxidative stress in animal models of diabetes. In cancer, this compound has been found to inhibit tumor growth and induce apoptosis in cancer cells. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate has several advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily measured using various biochemical and physiological assays. However, this compound has some limitations, including its low solubility in water and limited bioavailability in vivo.
Future Directions
There are several future directions for research on 4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of interest is the investigation of the molecular mechanisms underlying the therapeutic effects of this compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in human clinical trials.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various diseases, including diabetes, cancer, and neurological disorders. Its synthesis method is relatively simple, and its effects can be easily measured using various biochemical and physiological assays. However, further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in human clinical trials.
Synthesis Methods
The synthesis of 4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate involves the reaction of 4-mercaptobutyric acid with ethyl chloroformate to form 4-ethoxycarbonylthio-butanoic acid. This intermediate is then reacted with guanidine hydrochloride to form this compound. The final product is obtained by treating this compound with phosphorus oxychloride, which converts it into the phosphate salt form.
Scientific Research Applications
4-Ethoxycarbamoylthio-6-guanidinocaproate phosphate has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurological disorders. In diabetes, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models. In cancer, this compound has been found to inhibit tumor growth and induce apoptosis in cancer cells. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models.
properties
CAS RN |
137718-15-1 |
---|---|
Molecular Formula |
C10H22N4O8PS- |
Molecular Weight |
389.35 g/mol |
IUPAC Name |
6-(diaminomethylideneamino)-4-(ethoxycarbamoylsulfanyl)hexanoate;phosphoric acid |
InChI |
InChI=1S/C10H20N4O4S.H3O4P/c1-2-18-14-10(17)19-7(3-4-8(15)16)5-6-13-9(11)12;1-5(2,3)4/h7H,2-6H2,1H3,(H,14,17)(H,15,16)(H4,11,12,13);(H3,1,2,3,4)/p-1 |
InChI Key |
IELFKSRSUYKYJP-UHFFFAOYSA-M |
SMILES |
CCONC(=O)SC(CCC(=O)[O-])CCN=C(N)N.OP(=O)(O)O |
Canonical SMILES |
CCONC(=O)SC(CCC(=O)[O-])CCN=C(N)N.OP(=O)(O)O |
synonyms |
4-ethoxycarbamoylthio-6-guanidinocaproate phosphate FOY 129 FOY-129 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.